Cas no 1021213-26-2 (N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 1021213-26-2
• MF: C₁₉H₂₄N₂O₆S₂
• MW: 440.533662796021
• CID: 5508126
• PubChem ID: 27656071
• Update Time: 2025-05-27

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024624766
• N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzenesulfonamide
• N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide
• F2052-0405
• VU0490305-1
• 1021213-26-2

• Inchi： 1S/C19H24N2O6S2/c1-4-28(22,23)21-11-5-6-14-7-8-15(12-17(14)21)20-29(24,25)16-9-10-18(26-2)19(13-16)27-3/h7-10,12-13,20H,4-6,11H2,1-3H3
• InChI Key： RARPIBMQPPUEPH-UHFFFAOYSA-N
• SMILES： S(CC)(N1C2C=C(C=CC=2CCC1)NS(C1C=CC(=C(C=1)OC)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 440.10757884g/mol
• Monoisotopic Mass: 440.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 1021213-26-2)

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide (CAS 1021213-26-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework combining a tetrahydroquinoline core with dimethoxybenzene and ethanesulfonyl moieties, making it a subject of interest for drug discovery and mechanism studies. Its molecular complexity and functional groups contribute to its versatility in targeting specific biological pathways, particularly in inflammation and enzyme modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in developing kinase inhibitors and GPCR modulators. Researchers frequently search for "sulfonamide derivatives in drug design" or "tetrahydroquinoline therapeutic uses," highlighting the relevance of this compound. The 3,4-dimethoxybenzene segment further enhances its binding affinity, a feature often explored in "small molecule optimization" studies. CAS 1021213-26-2 is also noted for its stability under physiological conditions, a critical factor in preclinical assessments.

From a synthetic chemistry perspective, the incorporation of the ethanesulfonyl group improves metabolic resistance, addressing common challenges like rapid clearance. This aligns with trending queries such as "improving drug half-life with sulfonyl groups." The compound's logP and solubility profiles, often analyzed via "ADMET prediction tools," suggest suitability for oral bioavailability—a key focus in modern pharmacodynamics. Laboratories leveraging high-throughput screening (HTS) may prioritize this molecule for hit-to-lead campaigns.

Beyond pharmaceuticals, CAS 1021213-26-2 has garnered attention in agrochemical research, where sulfonamides are evaluated for plant protection. Searches like "sulfonamide mode of action in crops" reflect this crossover. However, its primary value remains in oncology and immunology, with studies investigating its role in "signal transduction inhibition." The dimethoxy aromatic system may also contribute to antioxidant properties, a niche explored in "neurodegenerative disease models."

Quality control protocols for this compound emphasize HPLC purity (>98%) and NMR characterization, meeting standards for "preclinical candidate selection." As combinatorial chemistry advances, derivatives of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-dimethoxybenzene-1-sulfonamide are likely to emerge, addressing specificity issues noted in "off-target effect reduction" discussions. Its CAS registry (1021213-26-2) ensures traceability in patent literature and regulatory submissions.

In summary, this sulfonamide exemplifies the intersection of medicinal chemistry and rational drug design, answering frequent queries on "scaffold diversification strategies." Future directions may include crystallography studies to elucidate its binding modes, a topic gaining traction in "structure-activity relationship (SAR) analysis." With its multifaceted applications, CAS 1021213-26-2 represents a compelling case for interdisciplinary research.